Cas no 1000571-77-6 (2-(2,4-Dichlorophenyl)-1,2-dihydro-5-(4-nitrophenyl)-3H-1,2,4-triazol-3-one)
1000571-77-6 structure
Product Name:2-(2,4-Dichlorophenyl)-1,2-dihydro-5-(4-nitrophenyl)-3H-1,2,4-triazol-3-one
CAS No:1000571-77-6
MF:C14H8Cl2N4O3
MW:351.144320487976
CID:3157547
PubChem ID:135949930
Update Time:2025-04-21
2-(2,4-Dichlorophenyl)-1,2-dihydro-5-(4-nitrophenyl)-3H-1,2,4-triazol-3-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,4-Dichlorophenyl)-1,2-dihydro-5-(4-nitrophenyl)-3H-1,2,4-triazol-3-one
- 2-(2,4-Dichlorophenyl)-5-(4-nitrophenyl)-1H-1,2,4-triazol-3(2H)-one
- MFCD09877938
- 1000571-77-6
-
- MDL: MFCD09877938
- Inchi: 1S/C14H8Cl2N4O3/c15-9-3-6-12(11(16)7-9)19-14(21)17-13(18-19)8-1-4-10(5-2-8)20(22)23/h1-7H,(H,17,18,21)
- InChI Key: GDYNQDVAXQLYQY-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1N1C(NC(C2C=CC(=CC=2)[N+](=O)[O-])=N1)=O)Cl
Computed Properties
- Exact Mass: 349.9973455Da
- Monoisotopic Mass: 349.9973455Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 517
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 90.5Ų
2-(2,4-Dichlorophenyl)-1,2-dihydro-5-(4-nitrophenyl)-3H-1,2,4-triazol-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM482955-1g |
2-(2,4-Dichlorophenyl)-5-(4-nitrophenyl)-1H-1,2,4-triazol-3(2H)-one |
1000571-77-6 | 97% | 1g |
$469 | 2023-01-05 |
2-(2,4-Dichlorophenyl)-1,2-dihydro-5-(4-nitrophenyl)-3H-1,2,4-triazol-3-one Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
1000571-77-6 (2-(2,4-Dichlorophenyl)-1,2-dihydro-5-(4-nitrophenyl)-3H-1,2,4-triazol-3-one) Related Products
- 124569-77-3(1,2,4-Triazolo[3,4-a]phthalazin-3(2H)-one,2-(4-nitrophenyl)-)
- 124556-72-5(1,2,4-Triazolo[3,4-a]phthalazin-3(2H)-one,2-phenyl-)
- 116114-16-0(3H-1,2,4-Triazol-3-one,5-(4-fluorophenyl)-2,4-dihydro-2,4-dimethyl-)
- 124569-76-2(1,2,4-Triazolo[3,4-a]phthalazin-3(2H)-one,2-(4-methoxyphenyl)-)
- 57735-14-5(3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-phenyl-4-(phenylamino)-)
- 31994-78-2(1,2,4,5-Tetrazin-1(2H)-yl,3,4-dihydro-6-(4-nitrophenyl)-2,4-diphenyl- (9CI))
- 117258-24-9(3H-1,2,4-Triazol-3-one,2,4-dihydro-2,4-dimethyl-5-(4-methylphenyl)-)
- 36590-80-4(Benzenecarbohydrazonamide,N,N-dimethyl-N'-(4-nitrophenyl)- (9CI))
- 166773-08-6(1,3,4-Triphenyl-4,5-dihydro-1H-1,2,4-triazol-5-ylidene)
- 116114-12-6(3H-1,2,4-Triazol-3-one,2-ethyl-2,4-dihydro-4-methyl-5-phenyl-)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent